Dye 993
Description
Dye 993, substituted unsymmetrical cyanine dyes with selected permeability, useful in the detection of DNA in electrophoretic gels.
Scientific Research Applications
Synthesis and Application in Dyeing
- Antimigrant NE-993, synthesized from acrylic acid and acrylamide, improves pad dyeing levelness of disperse dyes, reactive dyes, and pigment, and has a darkening effect. It can save 10-25% of dye usage at 8-20 g/L concentration (Ju Fu-sheng, 2013).
Photocatalytic Decomposition
- Solar-light-induced photocatalytic decomposition of azo dyes like Reactive Red 198 and Direct Green 99 has been achieved using N-doped TiO2 photocatalysts. These catalysts show increased decomposition rates with higher calcination temperatures (B. Wawrzyniak & A. Morawski, 2006).
Hair Dyes Degradation
- The photoelectrocatalytic process using W/WO3 electrodes has been applied for the degradation of basic hair dyes, leading to significant color removal and mineralization. This approach offers potential for wastewater treatment technologies (Luciano Evangelista Fraga et al., 2017).
Medical Applications
- In cervical and endometrial cancer, dyes like Indocyanine Green (ICG) have been used for sentinel lymph node mapping. ICG shows equivalent overall and bilateral detection rates compared to conventional tracers (I. Ruscito et al., 2016).
Biological Probes
- Fluorescein and rhodamine derivatives have been adapted for use as sophisticated fluorescent dyes in biochemical and biological experiments, indicating the versatility of traditional dyes in modern research (L. Lavis, 2017).
Environmental Impact
- Natural dye sources and eco-friendly technologies for their processing and application are being researched, expanding the scope of natural dyes in various fields (M. Shahid et al., 2013).
Properties
Molecular Formula |
C34H42IN5S |
|---|---|
Molecular Weight |
679.7 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
